Cas no 874396-10-8 (7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874396-10-8
• MF: C₂₂H₁₅FN₂O₄
• MW: 390.363909006119
• CID: 6458962
• Update Time: 2025-09-27

7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-fluoro-2-(5-methyl-3-isoxazolyl)-1-(4-methylphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Inchi： 1S/C22H15FN2O4/c1-11-3-5-13(6-4-11)19-18-20(26)15-10-14(23)7-8-16(15)28-21(18)22(27)25(19)17-9-12(2)29-24-17/h3-10,19H,1-2H3
• InChI Key： FQBHISLOYWKYMD-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=C(C)C=C2)C2C(=O)C3=C(OC=2C1=O)C=CC(F)=C3

Additional information on 7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Professional Introduction to Compound with CAS No. 874396-10-8 and Product Name: 7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione

The compound in question, identified by the CAS number 874396-10-8, is a highly specialized molecule with a complex structural framework. Its systematic name, 7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, underscores its intricate chemical composition and potential biological significance. This molecule belongs to a class of heterocyclic compounds that have garnered significant attention in the field of pharmaceutical research due to their diverse pharmacological properties.

The structural core of this compound consists of multiple fused rings, including a chromeno[2,3-c]pyrrole scaffold. This particular scaffold has been extensively studied for its potential applications in medicinal chemistry. The presence of a fluoro substituent at the 7-position and a 5-methyl-1,2-oxazole moiety at the 2-position introduces unique electronic and steric properties that can influence the compound's interactions with biological targets. Additionally, the 4-methylphenyl group at the 1-position further modulates the molecule's physicochemical characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in optimizing drug-like properties. Similarly, the 5-methyl-1,2-oxazole ring is a well-documented pharmacophore that has been incorporated into various drug candidates targeting inflammatory and infectious diseases.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of drug discovery. The chromeno[2,3-c]pyrrole core is particularly intriguing due to its resemblance to natural products with known bioactivity. For instance, related structures have been reported to exhibit antimicrobial and anti-inflammatory properties. The introduction of substituents such as 7-fluoro and 4-methylphenyl aims to fine-tune these activities while maintaining favorable pharmacokinetic profiles.

The compound's potential applications extend to the treatment of various therapeutic areas. Current research suggests that molecules with similar scaffolds may interfere with key enzymatic pathways involved in cancer progression. The fluoro substituent's ability to modulate electron density can enhance binding interactions with protein targets, potentially leading to increased efficacy. Furthermore, the 5-methyl-1,2-oxazole moiety has been shown to improve solubility and cell membrane permeability, critical factors for drug delivery.

Experimental validation of these hypotheses is ongoing in several academic and industrial laboratories. High-throughput screening (HTS) techniques are being employed to identify hits that exhibit promising activity against relevant biological assays. Once lead compounds are identified, structure-activity relationship (SAR) studies are conducted to elucidate the contributions of specific substituents. The 7-fluoro, 5-methyl-1,2-oxazole, and 4-methylphenyl groups are prime candidates for such analyses.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies are employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions are often utilized to construct the complex fused ring system efficiently. The introduction of fluorine atoms is particularly challenging due to their high reactivity but can be achieved using specialized reagents under inert conditions.

As computational tools continue to evolve, virtual screening methods are becoming increasingly integral to drug discovery pipelines. Molecular docking simulations can predict how this compound interacts with target proteins at an atomic level. These predictions guide experimental efforts by highlighting key interactions that should be optimized for maximal biological effect. The combined use of experimental and computational approaches accelerates the process of identifying promising candidates for further development.

The regulatory landscape for novel pharmaceuticals demands rigorous testing before clinical translation can occur. Preclinical studies assess toxicity profiles and pharmacokinetic parameters essential for determining safety margins. If initial results are favorable, Investigational New Drug (IND) applications are submitted regulatory agencies such as the FDA or EMA for approval to proceed with human trials.

In conclusion,7-fluoro-2-(5-methyl-1,2-oxazol-3-yl)-1-(4-methylphenyl)-1H,,2H,,3H,,9H-chromeno[,2,,3-c]pyrrole/3,9-dione (CAS No.: 874396/10/8) represents a significant advancement in medicinal chemistry research due its intricate structure and potential therapeutic applications. Ongoing studies continue explore its full pharmacological profile contributing valuable insights into developing next-generation therapeutics addressing unmet medical needs.